Cas no 223797-01-1 (1H-1,4-Diazepine,hexahydro-1-(3-nitrophenyl)-)

• Product Name: 1H-1,4-Diazepine,hexahydro-1-(3-nitrophenyl)-
• CAS No: 223797-01-1
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• CID: 244646
• PubChem ID: 22330181
• Update Time: 2025-04-19

1H-1,4-Diazepine,hexahydro-1-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine,hexahydro-1-(3-nitrophenyl)-
• 1-(3-nitrophenyl)-1,4-diazepane
• 1-(3-Nitrophenyl)-homopiperazine
• 1-(3-Nitrophenyl)-[1,4]diazepane
• SCHEMBL2232414
• DTXSID70624893
• 223797-01-1

• Inchi： 1S/C11H15N3O2/c15-14(16)11-4-1-3-10(9-11)13-7-2-5-12-6-8-13/h1,3-4,9,12H,2,5-8H2
• InChI Key： IZXOFIZUDVFRNW-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)N1CCNCCC1)=O

Computed Properties

• Exact Mass: 221.11655
• Monoisotopic Mass: 221.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• Density: 1.181
• Boiling Point: 385.2°Cat760mmHg
• Flash Point: 186.8°C
• Refractive Index: 1.564
• PSA: 58.41